N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide

• Molecular Formula: C16H15ClF3N3O3S
• Molecular Weight: 421.8 g/mol
• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H15ClF3N3O3S/c1-8-10(4-5-24)14(26)23-15(21-8)27-7-13(25)22-12-6-9(16(18,19)20)2-3-11(12)17/h2-3,6,24H,4-5,7H2,1H3,(H,22,25)(H,21,23,26)
• InChI Key: CLUILWSFEINNDI-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(=O)N=C(N1)SCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)CCO

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTAP is a small molecule inhibitor that targets the kappa opioid receptor (KOR), which plays a crucial role in the regulation of pain, mood, and addiction.

Mechanism of Action

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide works by binding to the KOR and blocking the activation of downstream signaling pathways that are involved in pain and mood regulation. KOR activation has been linked to the development of chronic pain, anxiety, and depression, and N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide's ability to block KOR activation has made it a promising therapeutic candidate for these conditions.
Biochemical and Physiological Effects:
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide has been shown to have a range of biochemical and physiological effects in preclinical studies. In animal models, N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide has been shown to reduce pain sensitivity, decrease anxiety-like behavior, and improve depressive-like symptoms. N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide has also been shown to have anti-inflammatory effects, which may be beneficial for the treatment of inflammatory pain conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide is its high selectivity for the KOR, which allows for more precise targeting of this receptor compared to other opioid receptor antagonists. N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide also has a relatively low molecular weight, which makes it easier to administer in animal models. However, one limitation of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide is its relatively short half-life, which may require more frequent dosing in preclinical studies.

Future Directions

There are several potential future directions for N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide research. One area of interest is the development of more potent and selective KOR antagonists based on the N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide structure. Another potential direction is the investigation of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide's anti-inflammatory effects in more detail, which may have implications for the treatment of inflammatory pain conditions. Additionally, further preclinical studies are needed to evaluate the safety and efficacy of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide in humans, which may pave the way for its clinical development as a therapeutic agent.

Synthesis Methods

The synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide involves a multistep process that starts with the reaction of 2-chloro-5-(trifluoromethyl)aniline with 2-mercaptoacetamide to form 2-(2-chloro-5-(trifluoromethyl)phenylthio)acetic acid. The resulting acid is then reacted with 5-(2-hydroxyethyl)-6-methyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-1-carboxylic acid to form N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide. The purity of the final product is typically verified using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide has been extensively studied for its potential therapeutic applications in various fields, including pain management, addiction treatment, and mood disorders. In preclinical studies, N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide has been shown to be a potent and selective KOR antagonist, which can block the effects of KOR agonists on pain and mood regulation. N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide has also been shown to have anti-inflammatory properties, which may further enhance its therapeutic potential.